Cas no 856563-03-6 ((R)-1-(2,4-Dimethylphenyl)propan-1-amine hydrochloride)

(R)-1-(2,4-Dimethylphenyl)propan-1-amine hydrochloride structure
856563-03-6 structure
Product Name:(R)-1-(2,4-Dimethylphenyl)propan-1-amine hydrochloride
CAS No:856563-03-6
MF:C11H18ClN
MW:199.720322132111
MDL:MFCD12757587
CID:1030364
PubChem ID:53484750
Update Time:2024-10-26

(R)-1-(2,4-Dimethylphenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2,4-Dimethylphenyl)propan-1-amine hydrochloride
    • (1R)-1-(2,4-dimethylphenyl)propan-1-amine,hydrochloride
    • (1R)-1-(2,4-DIMETHYLPHENYL)PROPYLAMINE-HCL
    • (1R)-1-(2,4-Dimethylphenyl)propan-1-amine--hydrogen chloride (1/1)
    • [(1R)-1-(2,4-Dimethylphenyl)propyl]amine hydrochloride
    • (R)-1-(2,4-Dimethylphenyl)propan-1-aminehydrochloride
    • CS-0456408
    • AKOS015923086
    • (1R)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride
    • DTXSID70704189
    • (1R)-1-(2,4-DIMETHYLPHENYL)PROPYLAMINE HCl
    • 856563-03-6
    • DS-018824
    • MDL: MFCD12757587
    • Inchi: 1S/C11H17N.ClH/c1-4-11(12)10-6-5-8(2)7-9(10)3;/h5-7,11H,4,12H2,1-3H3;1H/t11-;/m1./s1
    • InChI Key: IBRGHVMFMQNILO-RFVHGSKJSA-N
    • SMILES: Cl.N[C@H](CC)C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 199.1127773g/mol
  • Monoisotopic Mass: 199.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(R)-1-(2,4-Dimethylphenyl)propan-1-amine hydrochloride Pricemore >>

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